1-Benzyl-5,5-difluoro-4-oxo-piperidine-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 1-benzyl-5,5-difluoro-4-hydroxy-2,6-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C15H17F2NO3/c1-2-21-14(20)12-9-18(10-15(16,17)13(12)19)8-11-6-4-3-5-7-11/h3-7,19H,2,8-10H2,1H3
• InChI Key: CUMBYEZOZCEUMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(CN(C1)CC2=CC=CC=C2)(F)F)O
• Molecular Formula: C15H17F2NO3
• DSSTOX Substance ID: DTXSID201126445
• Molecular Weight: 297.30 g/mol
• CAS RN: 851314-56-2

Description

“1-Benzyl-5,5-difluoro-4-oxo-piperidine-3-carboxylic acid ethyl ester” is a chemical compound with the empirical formula C15H17F2NO3. It has a molecular weight of 297.30. The compound is typically in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H17F2NO3/c1-2-21-14(20)12-9-18(10-15(16,17)13(12)19)8-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3. This code represents the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 297.30. The InChI code, which represents its molecular structure, is 1S/C15H17F2NO3/c1-2-21-14(20)12-9-18(10-15(16,17)13(12)19)8-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3.

Scientific Research Applications

Microbial Reduction and Enantioselectivity

Research has shown that microbial reduction of related compounds to 1-Benzyl-5,5-difluoro-4-oxo-piperidine-3-carboxylic acid ethyl ester, like ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, results in products with high diastereo- and enantioselectivities. This is particularly notable with specific microorganisms such as Candida parapsilosis and Pichia methanolica, which produce high yields of stereo-specific products (Guo et al., 2006).

Piperidine Derivative Synthesis

Piperidine derivatives, which are structurally related to this compound, can be synthesized via Claisen rearrangement of benzyl esters prepared from serine and terminal acetylenes. These derivatives are versatile intermediates for creating a broad range of amines containing a substituted piperidine subunit (Acharya & Clive, 2010).

Creation of Coumarin Derivatives

Reactions involving esters similar to this compound have been used to synthesize various coumarin derivatives. These reactions involve interactions with aromatic aldehydes, primary amines, and Grignard reagents, indicating the versatility and reactivity of such ester compounds in organic synthesis (Mohammed, 2010).

Fluorinated Derivatives Synthesis

Fluorinated derivatives of quinolinecarboxylic acids have been synthesized using ethyl esters structurally similar to this compound. These derivatives, featuring various piperidine and other heterocyclic substitutions, highlight the potential of using such esters in the synthesis of complex fluorinated compounds (Nosova et al., 2002).

Synthesis of Protected Piperidine Derivatives

The large-scale synthesis of protected 2-substituted 4-oxo-piperidine derivatives has been achieved, starting from compounds similar to this compound. These syntheses emphasize the importance of such compounds in creating piperidine derivatives with specific functional groups for further chemical manipulations (Lau et al., 2002).

Safety and Hazards

The compound has the following hazard statements: H302, H315, H319, H335. The precautionary statements are P261, P305, P338, P351. Please refer to the Material Safety Data Sheet (MSDS) for more detailed safety information.

Synthesis routes and methods

Procedure details

To a solution of ethyl N-benzyl-N-(3-ethoxy-2,2-difluoro-3-oxopropyl)-β-alaninate (25.0 g) in anhydrous THF (200 mL) was added dropwise lithium diisopropylamide (2M, 72.8 mL) at −78° C. The reaction mixture was stirred at room temperature for 2 hr, and added to saturated aqueous ammonium chloride solution, and the mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give the title compound (27.4 g).